Cas no 97845-10-8 (8-chloro-6-(3-chlorophenyl)-2,5,6,11-tetrahydro-3H-imidazo[2,1-b][1,3]benzodiazepin-3-one hydrochloride)

• Product name: 8-chloro-6-(3-chlorophenyl)-2,5,6,11-tetrahydro-3H-imidazo[2,1-b][1,3]benzodiazepin-3-one hydrochloride
• CAS No: 97845-10-8
• MF: C₁₇H₁₄Cl₃N₃O
• MW: 382.671560764313
• CID: 1992068
• PubChem ID: 3062368

8-chloro-6-(3-chlorophenyl)-2,5,6,11-tetrahydro-3H-imidazo[2,1-b][1,3]benzodiazepin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-chloro-6-(3-chlorophenyl)-2,5,6,11-tetrahydro-3H-imidazo[2,1-b][1,3]benzodiazepin-3-one hydrochloride
• 8-chloro-6-(3-chlorophenyl)-2,5,6,11-tetrahydroimidazo[2,1-b][1,3]benzodiazepin-3-one,hydrochloride
• 8-Chloro-6-(3-chlorophenyl)-2,5,6,11-tetrahydro-3H-imidazo[2,1-b][1,3]benzodiazepin-3-one--hydrogen chloride (1/1)
• 3H-Imidazo(2,1-b)(1,3)benzodiazepin-3-one, 1,2,5,6-tetrahydro-8-chloro-6-(3-chlorophenyl)-, monohydrochloride
• DTXSID40913625
• 97845-10-8
• Chloro-8 (chloro-3 phenyl)-6 tetrahydro-2,3,5,6 1H-imidazo(2,1-b)benzodiazepine-1,3 one-3 HCl

• Inchi： InChI=1S/C17H13Cl2N3O.ClH/c18-11-3-1-2-10(6-11)14-9-22-16(23)8-20-17(22)21-15-5-4-12(19)7-13(14)15;/h1-7,14H,8-9H2,(H,20,21);1H
• InChI Key： YDTVRGXFBGUHAV-UHFFFAOYSA-N
• SMILES： C1C(C2=C(C=CC(=C2)Cl)NC3=NCC(=O)N31)C4=CC(=CC=C4)Cl.Cl

Computed Properties

• Exact Mass: 381.020245
• Monoisotopic Mass: 381.020245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 512
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7

Experimental Properties

• Boiling Point: 447°C at 760 mmHg
• Flash Point: 224.2°C